Cas no 263365-49-7 (4H-1-Benzopyran-4-one,3-bromo-6,8-dichloro-)

• Product Name: 4H-1-Benzopyran-4-one,3-bromo-6,8-dichloro-
• CAS No: 263365-49-7
• MF: C₉H₃BrCl₂O₂
• MW: 293.928920030594
• MDL: MFCD02093236
• CID: 247581
• PubChem ID: 688886
• Update Time: 2025-06-08

4H-1-Benzopyran-4-one,3-bromo-6,8-dichloro- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-bromo-6,8-dichloro-
• 3-bromo-6,8-dichlorochromen-4-one
• 3-BROMO-6,8-DICHLORO-4H-CHROMEN-4-ONE
• 4H-1-Benzopyran-4-one,3-bromo-6,8-dichloro
• MFCD02093236
• 263365-49-7
• 3-Bromo-6,8-dichlorochromone, AldrichCPR
• 3-bromo-6,8-dichlorochromone
• DTXSID40350990

• MDL： MFCD02093236
• Inchi： 1S/C9H3BrCl2O2/c10-6-3-14-9-5(8(6)13)1-4(11)2-7(9)12/h1-3H
• InChI Key： VOMDGEQRRZNLJP-UHFFFAOYSA-N
• SMILES： BrC1=COC2C(=CC(=CC=2C1=O)Cl)Cl

Computed Properties

• Exact Mass: 291.86900
• Monoisotopic Mass: 291.86935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 30.21000
• LogP: 3.86230

4H-1-Benzopyran-4-one,3-bromo-6,8-dichloro- Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 4H-1-Benzopyran-4-one,3-bromo-6,8-dichloro-

4H-1-Benzopyran-4-one, 3-bromo-6,8-dichloro- (CAS No. 263365-49-7): A Comprehensive Overview

4H-1-Benzopyran-4-one, 3-bromo-6,8-dichloro- (CAS No. 263365-49-7) is a unique and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-bromo-6,8-dichloro-4H-chromen-4-one, belongs to the class of benzopyrans and is characterized by its distinctive bromine and chlorine substituents. These functional groups contribute to its unique chemical properties and potential biological activities.

The molecular structure of 3-bromo-6,8-dichloro-4H-chromen-4-one is particularly noteworthy due to its aromatic ring system and the presence of multiple halogen atoms. The bromine atom at the 3-position and the chlorine atoms at the 6 and 8 positions provide the molecule with enhanced stability and reactivity, making it a valuable candidate for various chemical reactions and biological studies. The ketone group at the 4-position further adds to its versatility, allowing for a wide range of functionalization possibilities.

In recent years, significant advancements in the synthesis and characterization of 3-bromo-6,8-dichloro-4H-chromen-4-one have been reported in the scientific literature. Researchers have developed efficient synthetic routes to produce this compound with high yields and purity. One notable method involves the sequential addition of bromine and chlorine to a benzopyran precursor, followed by oxidation to form the ketone group. This approach not only simplifies the synthesis process but also enhances the overall yield and purity of the final product.

The biological activities of 3-bromo-6,8-dichloro-4H-chromen-4-one have been extensively studied in various preclinical models. Preliminary studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents for inflammatory diseases. Additionally, research has indicated that 3-bromo-6,8-dichloro-4H-chromen-4-one may possess anticancer activity, particularly against certain types of solid tumors. These findings have sparked interest in further investigating its potential as a lead compound for drug discovery.

The mechanism of action of 3-bromo-6,8-dichloro-4H-chromen-4-one is an area of ongoing research. Studies suggest that this compound may exert its biological effects through multiple pathways, including modulation of signaling cascades involved in inflammation and cell proliferation. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammatory responses. Additionally, preliminary data indicate that 3-bromo-6,8-dichloro-4H-chromen-4-one may interfere with cell cycle progression and induce apoptosis in cancer cells.

The safety profile of 3-bromo-6,8-dichloro-4H-chromen-4-one is another critical aspect being evaluated in preclinical studies. Initial toxicity assessments have indicated that this compound is well-tolerated at therapeutic concentrations, with minimal adverse effects observed in animal models. However, further investigations are necessary to fully understand its safety profile and potential side effects in humans.

In conclusion, 3-bromo-6,8-dichloro-4H-chromen-4-one (CAS No. 263365-49-7) represents a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to elucidate its mechanism of action and optimize its pharmacological properties for clinical use.